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Compound of Interest

Compound Name: 7-Hydroxyisoflavone

Cat. No.: B191432 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for the

handling of 7-Hydroxyisoflavone, a naturally occurring isoflavone. Adherence to these

procedures is critical to ensure personal safety and maintain a secure laboratory environment.

Hazard Identification and Classification

7-Hydroxyisoflavone is classified as harmful if swallowed. Below is a summary of its hazard

classification.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral)[1] Category 4 H302: Harmful if swallowed[1]

Precautionary Statements[1]

Prevention: P264 - Wash hands and any exposed skin thoroughly after handling. P270 - Do

not eat, drink or smoke when using this product.

Response: P301+P317 - IF SWALLOWED: Get medical help. P330 - Rinse mouth.

Disposal: P501 - Dispose of contents/container to an appropriate treatment and disposal

facility in accordance with applicable laws and regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b191432?utm_src=pdf-interest
https://www.benchchem.com/product/b191432?utm_src=pdf-body
https://www.benchchem.com/product/b191432?utm_src=pdf-body
https://www.echemi.com/sds/7-hydroxyisoflavone-pd180521134578.html
https://www.echemi.com/sds/7-hydroxyisoflavone-pd180521134578.html
https://www.echemi.com/sds/7-hydroxyisoflavone-pd180521134578.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the final and most critical barrier

against chemical exposure. The following PPE is mandatory when handling 7-
Hydroxyisoflavone.

PPE Category Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US)[1]. A face shield may be necessary for

splash protection[2].

Skin Protection

Wear fire/flame resistant and impervious

clothing[1]. A lab coat or chemical-resistant

apron should be worn. Handle with chemical-

resistant gloves (e.g., nitrile, neoprene)

inspected prior to use[1][3].

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator[1]. In

well-ventilated areas, a respirator may not be

required for small quantities, but a risk

assessment is advised.

Hand Protection

Powder-free gloves are recommended to avoid

contamination[2]. Double gloving is advised,

especially when working in a biological safety

cabinet[2]. Gloves should be changed regularly

(e.g., every 30-60 minutes) or immediately if

contaminated or damaged[2].

Footwear
Wear closed-toe, chemical-resistant shoes or

boots with non-slip soles[4].

First Aid Measures
In the event of exposure to 7-Hydroxyisoflavone, immediate and appropriate first aid is

crucial.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention[1].

Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor[1].

Eye Contact
Rinse with pure water for at least 15 minutes,

holding the eyelids apart. Consult a doctor[1].

Ingestion Rinse mouth with water. Get medical help[1].

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated place. Ensure adequate ventilation and use local exhaust if dust

or aerosols will be generated[1][5].

Avoid contact with skin and eyes and avoid the formation of dust and aerosols[1].

Store the container tightly closed in a dry, cool, and well-ventilated place[1]. For long-term

storage, -20°C is recommended[6].

Accidental Release Measures:

Avoid dust formation and breathing vapors, mist, or gas[1].

Use personal protective equipment, including chemical-impermeable gloves[1].

Ensure adequate ventilation and remove all sources of ignition[1].

Collect the spilled material and place it in a suitable, closed container for disposal. Do not let

the chemical enter drains[1].
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Disposal:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, regional, and national laws and regulations[1].

You may be able to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber system[5].

Experimental Workflow for Handling 7-
Hydroxyisoflavone
The following diagram illustrates the standard workflow for safely handling 7-
Hydroxyisoflavone in a laboratory setting.
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Workflow for Safe Handling of 7-Hydroxyisoflavone
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Caption: Safe handling workflow for 7-Hydroxyisoflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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